2,5-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C22H26F2N2O4S/c1-14(2)9-10-26-18-8-6-16(12-19(18)30-13-22(3,4)21(26)27)25-31(28,29)20-11-15(23)5-7-17(20)24/h5-8,11-12,14,25H,9-10,13H2,1-4H3
• InChI Key: ZNOLRDFQTRZEEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)OCC(C1=O)(C)C
• Molecular Formula: C22H26F2N2O4S
• Molecular Weight: 452.5 g/mol

Description

2,5-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H26F2N2O4S and its molecular weight is 452.52. The purity is usually 95%.
BenchChem offers high-quality 2,5-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy for Cancer

Benzenesulfonamide derivatives have been studied for their potential in photodynamic therapy (PDT) applications. A specific study discusses new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups showing high singlet oxygen quantum yield. These properties make them useful as Type II photosensitizers in the treatment of cancer through photodynamic therapy, highlighting their importance in developing cancer therapeutics (Pişkin, Canpolat, & Öztürk, 2020).

Environmental Monitoring

Studies on benzenesulfonamide derivatives also extend to environmental science, particularly in monitoring air quality. Research on the occurrence of benzothiazole, benzotriazole, and benzenesulfonamide derivatives in outdoor air particulate matter samples provides insights into human exposure to these compounds. This work underlines the significance of these compounds in environmental health assessments (Maceira, Marcé, & Borrull, 2018).

Synthesis and Material Science

In the field of material science and organic synthesis, benzenesulfonamide derivatives are involved in the creation of novel compounds with potential applications in various domains. For instance, research on the synthesis and X-ray characterization of diepoxybenzo[de]isoquinoline derivatives, which involve interactions with benzenesulfonamide, demonstrates their utility in developing new materials with specific chemical properties (Grudova et al., 2020).

Pharmacological Applications

Pharmacologically, certain benzenesulfonamide derivatives are investigated for their therapeutic potential. For example, studies on regioselectively controlled synthesis of pyrazolylbenzenesulfonamides and their effects on a pathological pain model in mice suggest their potential in developing new analgesic drugs. These compounds showed promising anti-hyperalgesic and anti-edematogenic effects without causing locomotive disorders in animals, comparable to Celecoxib in an arthritic pain model (Lobo et al., 2015).